![molecular formula C16H22F2N2O2 B6023918 1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone](/img/structure/B6023918.png)
1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a piperidinone derivative that has shown promise as a tool for investigating various biological processes. In
Scientific Research Applications
1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone has been used in a variety of scientific research applications. One of the most promising areas of research involves the study of the compound's effects on the central nervous system. Specifically, this compound has been shown to modulate the activity of certain neurotransmitters, which could have implications for the treatment of neurological disorders such as Parkinson's disease.
Mechanism of Action
The mechanism of action of 1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. Specifically, this compound has been shown to interact with dopamine receptors, which are involved in the regulation of movement and other neurological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. For example, this compound has been shown to increase dopamine levels in the brain, which could have implications for the treatment of neurological disorders. Additionally, this compound has been shown to have antioxidant properties, which could be beneficial for the treatment of conditions such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone in lab experiments is its specificity. This compound has been shown to interact with dopamine receptors in a highly specific manner, which could be useful for investigating the role of these receptors in various biological processes. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can be toxic to cells, which could limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving 1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone. One promising area of research involves the development of new treatments for neurological disorders such as Parkinson's disease. Additionally, this compound could be useful for investigating the role of dopamine receptors in other biological processes, such as addiction and reward. Finally, further studies are needed to explore the potential toxicity of this compound and to develop safer methods for using it in lab experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promise as a tool for investigating various biological processes. This compound has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. While there are some limitations to using this compound in lab experiments, its specificity and potential therapeutic applications make it an exciting area of research for the future.
Synthesis Methods
The synthesis of 1-(3,4-difluorobenzyl)-3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone involves the reaction of 3,4-difluorobenzylamine with 3-hydroxy-3-[(isopropylamino)methyl]-2-piperidinone in the presence of a catalyst. This reaction results in the formation of the desired compound, which can be purified using standard techniques.
properties
IUPAC Name |
1-[(3,4-difluorophenyl)methyl]-3-hydroxy-3-[(propan-2-ylamino)methyl]piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22F2N2O2/c1-11(2)19-10-16(22)6-3-7-20(15(16)21)9-12-4-5-13(17)14(18)8-12/h4-5,8,11,19,22H,3,6-7,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLPKANLTDWEZRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1(CCCN(C1=O)CC2=CC(=C(C=C2)F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.